Cas no 530144-72-0 (tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate)

Technical Introduction: tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive bromomethyl group and protected pyrazole core. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound is widely employed in pharmaceutical and agrochemical research for the construction of heterocyclic frameworks, enabling efficient derivatization via nucleophilic substitution or cross-coupling reactions. Its high purity and well-defined reactivity make it a reliable building block for the development of bioactive molecules. The structural features of this reagent support modular synthesis strategies, offering flexibility in medicinal chemistry and material science applications.

tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate structure

530144-72-0 structure

Product Name:tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate

CAS No:530144-72-0

MF:C₉H₁₃BrN₂O₂

MW:261.115721464157

MDL:MFCD18837735

CID:4654690

PubChem ID:58066672

Update Time:2025-05-20

tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate
- SY316494
- 1H-Pyrazole-1-carboxylic acid, 4-(bromomethyl)-, 1,1-dimethylethylester
- tert-Butyl4-(bromomethyl)-1H-pyrazole-1-carboxylate
- 4-bromomethylpyrazole-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate
- SCHEMBL429428
- 4-(Bromomethyl)pyrazole-1-carboxylic Acid tert-butyl Ester; 1,1-Dimethylethyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate
- DA-42189
- 530144-72-0
- MFCD18837735
- 4-(Bromomethyl)-1-Boc-1H-pyrazole
- D75463
- TVZQQCAMWMLAKR-UHFFFAOYSA-N
- tert-butyl 4-(bromomethyl)pyrazole-1-carboxylate
- F8888-1268
- CS-0093807
- EN300-69572
- BS-52568
- 4-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester
- AKOS026742805
- MDL： MFCD18837735
- Inchi： 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)12-6-7(4-10)5-11-12/h5-6H,4H2,1-3H3
- InChI Key： TVZQQCAMWMLAKR-UHFFFAOYSA-N
- SMILES： BrCC1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 260.01604g/mol
Monoisotopic Mass: 260.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.1Å²

tert-Butyl-4-(bromomethyl)-1H-pyrazole-1-carboxylate Pricemore >>

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